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Compound of Interest

Compound Name: mepenzolate

Cat. No.: B1169538 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction Mepenzolate bromide is a quaternary ammonium anticholinergic agent that acts

as a muscarinic receptor antagonist.[1][2] It is primarily recognized for its ability to decrease

gastric acid and pepsin secretion and to suppress contractions of the gastrointestinal tract by

blocking the action of acetylcholine.[2][3][4] Its mechanism involves antagonism of muscarinic

acetylcholine receptors, with notable affinity for M2 and M3 subtypes (Kᵢs of 0.68 nM and 2.6

nM, respectively), and it has also been identified as a GPR109A inhibitor.[5][6] These

properties make it a compound of interest in research related to gastrointestinal disorders,

chronic obstructive pulmonary disease (COPD), and inflammation.[5]

Proper preparation of mepenzolate bromide solutions is critical for obtaining reliable and

reproducible experimental results. This document provides detailed protocols for dissolving,

preparing, and storing mepenzolate bromide solutions for various research applications.

Physicochemical Properties
A summary of the key physicochemical properties of mepenzolate bromide is presented below.
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Property Value

CAS Number 76-90-4[7]

Molecular Formula C₂₁H₂₆BrNO₃[7]

Molecular Weight 420.34 g/mol [6][8]

Appearance White to pale yellow crystalline powder[9]

Purity Typically ≥95%[7]

Data Presentation: Solubility
Mepenzolate bromide exhibits variable solubility depending on the solvent and preparation

conditions. The following table summarizes solubility data from various sources. It is

recommended to perform small-scale solubility tests before preparing large-volume stock

solutions.
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Solvent
Concentration
(mg/mL)

Molar
Concentration
(mM)

Conditions & Notes

DMSO 9 - 250 21.4 - 594.8

Sonication and use of

newly opened,

anhydrous DMSO is

recommended as the

compound is

hygroscopic.[5][7][8]

Water 6 - 10 14.3 - 23.8

Requires sonication

and may require

warming to 60°C for

complete dissolution.

[5][6][8]

Saline 10 23.8

Requires sonication

and warming to 60°C.

[5]

PBS (pH 7.2) ~1 ~2.4

Recommended for

preparing aqueous

solutions without

organic solvents.[7]

Dimethylformamide

(DMF)
~5 ~11.9

An alternative organic

solvent for stock

solutions.[7]

Methanol Freely Soluble Not Specified -

Ethanol (95%) Slightly Soluble Not Specified -

In Vivo Formulation 1 2.38

10% DMSO, 40%

PEG300, 5% Tween

80, 45% Saline.

Sonication is

recommended.[8]
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Experimental Protocols
Accurate preparation of solutions is paramount for experimental success. Below are detailed

protocols for preparing stock and working solutions of mepenzolate bromide.

Protocol 1: High-Concentration Stock Solution in DMSO
(for in vitro use)
This protocol is suitable for preparing a concentrated stock solution for subsequent dilution in

cell culture media or assay buffers.

Materials:

Mepenzolate Bromide powder

Anhydrous or newly opened Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer and sonicator

Procedure:

Weighing: Tare a sterile microcentrifuge tube on a calibrated analytical balance. Carefully

weigh the desired amount of mepenzolate bromide powder.

Solvent Addition: Add the calculated volume of DMSO to achieve the target concentration

(e.g., for a 100 mM stock, add 23.79 µL of DMSO per 1 mg of powder).

Dissolution: Vortex the solution vigorously. If particulates remain, sonicate the vial in a water

bath until the solution is clear.[5][8] Hygroscopic DMSO can significantly impact solubility, so

use a fresh aliquot.[5]

Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw

cycles. Store as recommended in the storage table below.
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Protocol 2: Aqueous Solution Preparation (for in vivo or
organic solvent-free assays)
This protocol is for direct dissolution in aqueous buffers, suitable for applications where organic

solvents must be avoided.

Materials:

Mepenzolate Bromide powder

Sterile Water, Phosphate-Buffered Saline (PBS), or Isotonic Saline

Sterile conical tubes or vials

Calibrated analytical balance

Heated water bath, vortex mixer, and sonicator

Sterile 0.22 µm syringe filter

Procedure:

Weighing: Accurately weigh the required mass of mepenzolate bromide in a sterile tube.

Solvent Addition: Add the pre-calculated volume of the desired aqueous solvent (e.g., water,

saline).

Dissolution: Vortex the mixture. To aid dissolution, use a combination of sonication and

warming in a water bath up to 60°C.[5] Be cautious not to overheat to prevent degradation.

Sterilization: Once fully dissolved and cooled to room temperature, sterilize the solution by

passing it through a 0.22 µm syringe filter.[5]

Usage: It is strongly recommended to prepare aqueous solutions freshly on the day of use

and not to store them for more than one day.[7]

Storage and Stability
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Proper storage is essential to maintain the integrity of mepenzolate bromide.

Form
Storage
Temperature

Duration Notes

Solid Powder -20°C ≥ 4 years

Keep tightly sealed

and protected from

moisture.[7][8]

Solvent Stock (e.g.,

DMSO)
-80°C 6 - 12 months

Store in sealed,

airtight vials.[5][8]

-20°C 1 month

For shorter-term

storage. Avoid

moisture.[5]

Aqueous Solution 2-8°C ≤ 1 day

Fresh preparation is

highly recommended.

[7]

Visualizations
Mechanism of Action
Mepenzolate bromide acts as a competitive antagonist at muscarinic acetylcholine receptors

(mAChRs), preventing the binding of the endogenous ligand acetylcholine. This blockade

inhibits downstream signaling pathways, leading to effects such as smooth muscle relaxation

and reduced glandular secretion.
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Click to download full resolution via product page

Caption: Mechanism of Mepenzolate Bromide as a Muscarinic Antagonist.

Experimental Workflow
The general workflow for preparing a final working solution of mepenzolate bromide from a

solid or stock solution involves several key steps to ensure accuracy and sterility.
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Caption: Workflow for Mepenzolate Bromide Working Solution Preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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